Cas no 2137653-50-8 (Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)-)

• Product Name: Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)-
• CAS No: 2137653-50-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5278518
• Update Time: 2025-05-20

Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)-

• Inchi： 1S/C10H22N2O/c1-8(6-11)10(13)4-2-3-9(5-10)7-12/h8-9,13H,2-7,11-12H2,1H3
• InChI Key： OOYDZRHWXUHXDQ-UHFFFAOYSA-N
• SMILES： C1(C(C)CN)(O)CCCC(CN)C1

Additional information on Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)-

Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)- (CAS No. 2137653-50-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)-, identified by its CAS number 2137653-50-8, represents a fascinating molecule with significant implications in the realms of chemical synthesis and pharmaceutical innovation. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced material science solutions.

At the heart of this compound's utility lies its unique structural composition, which integrates multiple functional groups that contribute to its versatility. The presence of both amino and hydroxyl functionalities makes it a valuable intermediate in organic synthesis, particularly in the construction of more intricate molecular architectures. The specific arrangement of these groups around the cyclohexane backbone enhances its reactivity, making it a preferred choice for researchers exploring new synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in interest towards molecules that exhibit dual functionality, capable of interacting with multiple biological targets simultaneously. This property is particularly relevant in the context of drug discovery, where such compounds can offer enhanced efficacy and reduced side effects. The Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)- (CAS No. 2137653-50-8) fits perfectly into this category, as its structural design allows for interactions with both enzymatic and receptor-based targets.

One of the most compelling aspects of this compound is its potential role in the development of antimicrobial agents. The combination of amino and hydroxyl groups provides a scaffold that can be modified to target various bacterial and fungal pathogens. Recent studies have highlighted the importance of such multifunctional compounds in overcoming drug resistance mechanisms, a growing concern in modern medicine. The ability to design molecules that can disrupt multiple pathways simultaneously offers a promising strategy for combating resistant strains.

Furthermore, the compound's structural features make it an attractive candidate for applications in material science. Specifically, its ability to form stable complexes with metal ions has been explored in the development of novel catalysts and coordination polymers. These materials have potential applications in industrial processes, including the synthesis of fine chemicals and the purification of environmental pollutants. The versatility of this compound underscores its importance as a building block in advanced chemical research.

The synthesis of Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)- (CAS No. 2137653-50-8) involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic chemistry. Researchers have developed efficient protocols for constructing this molecule using readily available starting materials and standard reagents. These methods often involve multi-step reactions that showcase the interplay between functional group transformations and stereochemical control.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties as an anti-inflammatory agent. The presence of amino groups allows for interactions with inflammatory pathways, while the cyclohexanol moiety contributes to solubility and bioavailability. Such characteristics make it an attractive candidate for further investigation in preclinical models. Additionally, its potential as an antioxidant has been suggested, based on its ability to scavenge reactive oxygen species.

The development of new methodologies for synthesizing complex molecules like Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)- (CAS No. 2137653-50-8) continues to drive innovation in synthetic chemistry. Techniques such as flow chemistry and biocatalysis have been employed to improve yields and reduce environmental impact. These advancements not only enhance the accessibility of this compound but also pave the way for similar molecules with tailored properties.

The future prospects for this compound are vast and multifaceted. As research progresses, new applications are likely to emerge, particularly in areas where multifunctional molecules are needed. Whether it is in drug discovery or material science, the versatility of Cyclohexanol, 3-(aminomethyl)-1-(2-amino-1-methylethyl)- (CAS No. 2137653-50-8) ensures that it will remain a cornerstone of modern chemical research for years to come.